Cas no 81422-93-7 (Sanggenon D)
Sanggenon D is a bioactive flavonoid compound derived from the root bark of Morus alba L. (white mulberry). It exhibits notable pharmacological properties, including anti-inflammatory, antioxidant, and anticancer activities. Structurally, it belongs to the prenylated flavonoid class, characterized by its unique isoprenoid substitutions, which enhance its biological efficacy. Sanggenon D has demonstrated potential in modulating signaling pathways such as NF-κB and MAPK, making it a subject of interest in therapeutic research. Its stability and selectivity in targeting specific cellular mechanisms underscore its utility as a reference standard in biochemical studies. Further investigations explore its applications in metabolic and neurodegenerative disorders.
Sanggenon D structure
Product Name:Sanggenon D
CAS No:81422-93-7
MF:C40H36O12
MW:708.706652641296
CID:820456
PubChem ID:442459
Update Time:2025-05-27
Sanggenon D Chemical and Physical Properties
Names and Identifiers
-
- Sanggenon D
- Sanggenone D
- 11H-Benzofuro[3,2-b][1]benzopyran-11-one,2- [6-(2,4-dihydroxybenzoyl)-5-(2,4-dihydroxyphenyl)- 3-methyl-2-cyclohexen-1-yl]-5a,- 10a-dihydro-1,3,5a,8-tetrahydroxy-10a-(3- methyl-2-butenyl)-
- 2-[(1R,5S,6R)-6-(2,4-dihydroxybenzoyl)-5-(2,4-dihydroxyphenyl)-3-methylcyclohex-2-en-1-yl]-1,3,8,10a-tetrahydroxy-5a-(3-methylbut-2-enyl)-[1]benzofuro[3,2-b]chromen-11-one
- I07-0320
- 11H-Benzofuro[3,2-b][1]benzopyran-11-one, 2-[6-(2,4-dihydroxybenzoyl)-5-(2,4-dihydroxyphenyl)-3-methyl-2-cyclohexen-1-yl]-5a,10a-dihydro-1,3,5a,8-tetrahydroxy-10a-(3-methyl-2-butenyl)- (9CI)
- 2-[6-(2,4-Dihydroxybenzoyl)-5-(2,4-dihydroxyphenyl)-3-methyl-2-cyclohexen-1-yl]-5a,10a-dihydro-1,3,5a,8-tetrahydroxy-10a-(3-methyl-2-buten-1-yl)-11H-benzofuro[3,2-b][1]benzopyran-11-one (ACI)
- 2-(2-(2,4-Dihydroxybenzoyl)-2′,4′-dihydroxy-5-methyl-1,2,3,6-tetrahydro-[1,1′-biphenyl]-3-yl)-1,3,5a,8-tetrahydroxy-10a-(3-methylbut-2-en-1-yl)-5aH-benzofuro[3,2-b]chromen-11(10aH)-one
- AKOS030573629
- HY-N0618
- CS-0009614
- 2-[6-(2,4-dihydroxybenzoyl)-5-(2,4-dihydroxyphenyl)-3-methylcyclohex-2-en-1-yl]-1,3,5a,8-tetrahydroxy-10a-(3-methylbut-2-enyl)-[1]benzofuro[3,2-b]chromen-11-one
- AC-34736
- SanggenonD
- 81422-93-7
- MS-31191
- SANGGENON-C
- AC1L9CVE
- C09835
- CID 442459
- CHEBI:9021
- AKOS015897129
- DTXSID70331833
- Q27108218
- Sanggenone-D
- SCHEMBL17675512
- BDBM50377904
- CHEMBL464610
- 2-[(1S,5R,6S)-6-(2,4-dihydroxybenzoyl)-5-(2,4-dihydroxyphenyl)-3-methylcyclohex-2-en-1-yl]-1,3,5a,8-tetrahydroxy-10a-(3-methylbut-2-enyl)-[1]benzofuro[3,2-b]chromen-11-one
- MLS000697555
- SMR000470916
- sanggenon C
- DA-67397
- SCHEMBL26113788
-
- Inchi: 1S/C40H36O12/c1-18(2)10-11-39-38(49)35-32(52-40(39,50)27-9-6-22(43)16-31(27)51-39)17-30(46)34(37(35)48)26-13-19(3)12-25(23-7-4-20(41)14-28(23)44)33(26)36(47)24-8-5-21(42)15-29(24)45/h4-10,13-17,25-26,33,41-46,48,50H,11-12H2,1-3H3
- InChI Key: SUOXGDJCEWTZIZ-UHFFFAOYSA-N
- SMILES: O=C(C1C(C2C(O)=CC(O)=CC=2)CC(C)=CC1C1C(O)=C2C(OC3(C(C/C=C(\C)/C)(C2=O)OC2C3=CC=C(C=2)O)O)=CC=1O)C1C(O)=CC(O)=CC=1
Computed Properties
- Exact Mass: 708.22100
- Monoisotopic Mass: 708.22067658g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 52
- Rotatable Bond Count: 6
- Complexity: 1430
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.3
- Topological Polar Surface Area: 214Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.512±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 175-185 ºC
- Boiling Point: 995.5±65.0 °C at 760 mmHg
- Flash Point: 311.5±27.8 °C
- Solubility: Insuluble (4.0E-6 g/L) (25 ºC),
- PSA: 214.44000
- LogP: 6.25020
- Vapor Pressure: 0.0±0.3 mmHg at 25°C
Sanggenon D Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Sanggenon D Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | BZP0854-20mg |
Sanggenon D |
81422-93-7 | HPLC≥98% | 20mg |
¥4200元 | 2023-09-15 | |
| DC Chemicals | DCS-070-20 mg |
Sanggenon D |
81422-93-7 | >98%, Standard References Grade | 20mg |
$280.0 | 2022-02-28 | |
| TRC | S112550-1mg |
Sanggenone D |
81422-93-7 | 1mg |
$ 155.00 | 2023-04-15 | ||
| TRC | S112550-2.5mg |
Sanggenone D |
81422-93-7 | 2.5mg |
$ 253.00 | 2023-04-15 | ||
| TRC | S112550-5mg |
Sanggenone D |
81422-93-7 | 5mg |
$ 385.00 | 2023-04-15 | ||
| TRC | S112550-10mg |
Sanggenone D |
81422-93-7 | 10mg |
$ 552.00 | 2023-04-15 | ||
| MedChemExpress | HY-N0618-5mg |
Sanggenon D |
81422-93-7 | 99.76% | 5mg |
¥3500 | 2025-04-16 | |
| MedChemExpress | HY-N0618-10mg |
Sanggenon D |
81422-93-7 | 99.76% | 10mg |
¥5000 | 2025-04-16 | |
| Chengdu Biopurify Phytochemicals Ltd | BP1252-20mg |
Sanggenone D |
81422-93-7 | 98% | 20mg |
$350 | 2023-09-20 | |
| Chengdu Biopurify Phytochemicals Ltd | BP1252-10mg |
Sanggenone D |
81422-93-7 | 98% | 10mg |
$196 | 2023-09-20 |
Sanggenon D Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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